Cas no 1207448-48-3 (4-Bromo-7-methoxyisoquinolin-1-ol)

• Product Name: 4-Bromo-7-methoxyisoquinolin-1-ol
• CAS No: 1207448-48-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD30749892
• CID: 4779150
• PubChem ID: 84708014
• Update Time: 2025-06-14

4-Bromo-7-methoxyisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methoxyisoquinolin-1-ol

• MDL： MFCD30749892
• Inchi： 1S/C10H8BrNO2/c1-14-6-2-3-7-8(4-6)10(13)12-5-9(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： IUIGIHBFESJYRB-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=C(C=CC=21)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Additional information on 4-Bromo-7-methoxyisoquinolin-1-ol

Recent Advances in the Study of 4-Bromo-7-methoxyisoquinolin-1-ol (CAS: 1207448-48-3) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 4-Bromo-7-methoxyisoquinolin-1-ol (CAS: 1207448-48-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential roles in drug discovery and development.

The compound 4-Bromo-7-methoxyisoquinolin-1-ol belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse pharmacological activities. Recent synthetic efforts have optimized the production of this compound, enabling higher yields and purity, which are critical for further biological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its identity.

One of the most promising aspects of 4-Bromo-7-methoxyisoquinolin-1-ol is its potential as a kinase inhibitor. Preliminary studies have demonstrated its ability to selectively target specific kinases involved in cancer cell proliferation and survival. For instance, in vitro assays have shown that this compound exhibits inhibitory activity against certain tyrosine kinases, which are often overexpressed in various malignancies. These findings suggest that 4-Bromo-7-methoxyisoquinolin-1-ol could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, recent research has explored the anti-inflammatory and neuroprotective properties of 4-Bromo-7-methoxyisoquinolin-1-ol. Studies using animal models of neurodegenerative diseases have indicated that this compound may reduce oxidative stress and inflammation in the brain, offering a potential therapeutic avenue for conditions such as Alzheimer's and Parkinson's diseases. The mechanisms underlying these effects are currently under investigation, with particular focus on its interactions with key signaling pathways.

Despite these promising findings, challenges remain in the development of 4-Bromo-7-methoxyisoquinolin-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological profile and reduce any adverse effects.

In conclusion, 4-Bromo-7-methoxyisoquinolin-1-ol (CAS: 1207448-48-3) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse biological activities and potential applications in drug discovery highlight the importance of continued research in this area. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings.